4-(4-Bromo-3-methylphenyl)thian-4-ol

• Molecular Formula: C12H15BrOS
• Molecular Weight: 287.22 g/mol
• IUPAC Name: 4-(4-bromo-3-methylphenyl)thian-4-ol
• InChI: InChI=1S/C12H15BrOS/c1-9-8-10(2-3-11(9)13)12(14)4-6-15-7-5-12/h2-3,8,14H,4-7H2,1H3
• InChI Key: FUJYCKDLULOQMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2(CCSCC2)O)Br

Description

4-(4-Bromo-3-methylphenyl)thian-4-ol is a chemical compound with the molecular formula C₁₂H₁₅BrOS and a molecular weight of 287.22 g/mol . This compound is characterized by the presence of a bromine atom, a methyl group, and a thian-4-ol moiety attached to a phenyl ring. It is primarily used for research purposes in various scientific fields.

Preparation Methods

The synthesis of 4-(4-Bromo-3-methylphenyl)thian-4-ol can be achieved through several synthetic routes. One common method involves the bromomethylation of thiols using paraformaldehyde and hydrobromic acid in acetic acid (HBr/AcOH) as a bromine source . This method minimizes the generation of toxic byproducts and provides a high yield of the desired product. Industrial production methods may involve similar bromomethylation reactions, but scaled up to accommodate larger quantities.

Chemical Reactions Analysis

4-(4-Bromo-3-methylphenyl)thian-4-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide (H₂O₂) or m-chloroperbenzoic acid (m-CPBA).

Reduction: Reduction reactions can convert the bromine atom to a hydrogen atom using reducing agents like lithium aluminum hydride (LiAlH₄).

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions using reagents like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu).

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-(4-Bromo-3-methylphenyl)thian-4-ol has several scientific research applications, including:

Chemistry: It serves as a building block for the synthesis of more complex molecules and is used in various organic synthesis reactions.

Biology: The compound is used in biochemical studies to investigate the interactions between small molecules and biological targets.

Medicine: Research on this compound may contribute to the development of new pharmaceuticals or therapeutic agents.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism